![molecular formula C17H23N3O4S B5652914 1-methyl-2-oxo-8-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-1,8-diazaspiro[4.5]decane-4-carboxylic acid](/img/structure/B5652914.png)
1-methyl-2-oxo-8-[(2-propyl-1,3-thiazol-4-yl)carbonyl]-1,8-diazaspiro[4.5]decane-4-carboxylic acid
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Overview
Description
Synthesis Analysis
The synthesis of similar complex molecules often involves multi-step organic reactions, demonstrating the versatility of spirocyclic compounds in synthetic chemistry. For instance, the synthesis of 1-oxaspiro[4.5]decane derivatives can be achieved through reactions involving ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate, which is formed from the reaction of 1-oxaspiro[2,5]octane-2-carboxylic acid nitrite with sodium malonate in toluene. This compound, upon refluxing in DMSO, undergoes de-ethoxycarbonylation to produce 2-oxo-1-oxaspiro[4,5]decane-4-carboxylic acid nitrile, which can be further converted to a thioamide, a precursor for thiazoles synthesis (R. A. Kuroyan et al., 1991).
Molecular Structure Analysis
Crystal structure analysis of spirocyclic compounds like 1-oxa-4-thiaspiro[4.5]decane derivatives reveals insights into their molecular configuration, olefin geometry, and bond distances. Such analyses provide essential information on the three-dimensional arrangement of atoms within a molecule, which is crucial for understanding reactivity and interaction with biological targets (M. Parvez et al., 2001).
Chemical Reactions and Properties
The reactivity and transformation of spirocyclic compounds are key areas of interest. For example, the decarboxylation rates of 2-oxo-1-oxaspiro[4,5]decane-4-carboxylic acid have been studied, revealing the reaction's first-order nature and suggesting a concerted intramolecular mechanism for decomposition (D. Bigley et al., 1969).
properties
IUPAC Name |
1-methyl-2-oxo-8-(2-propyl-1,3-thiazole-4-carbonyl)-1,8-diazaspiro[4.5]decane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4S/c1-3-4-13-18-12(10-25-13)15(22)20-7-5-17(6-8-20)11(16(23)24)9-14(21)19(17)2/h10-11H,3-9H2,1-2H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRUYBGFXVPJZJD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=NC(=CS1)C(=O)N2CCC3(CC2)C(CC(=O)N3C)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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